Cas no 749860-68-2 (4-(3-Methyl-1-piperidinyl)piperidinedihydrochloride)

• Product Name: 4-(3-Methyl-1-piperidinyl)piperidinedihydrochloride
• CAS No: 749860-68-2
• MF: C₁₁H₂₄Cl₂N₂
• MW: 255.227661132813
• CID: 4716707
• Update Time: 2025-10-28

4-(3-Methyl-1-piperidinyl)piperidinedihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-1,4'-bipiperidine dihydrochloride
• 4-(3-Methyl-1-piperidinyl)piperidinedihydrochloride
• 4-(3-methyl-1-piperidinyl)piperidine dihydrochloride
• BSNNEZYFIRDEOB-UHFFFAOYSA-N
• 4-(3-methylpiperidino)piperidine dihydrochloride
• 4-(3-Methyl-1-piperidinyl)piperidine di hydrochloride
• 3-methyl-1-(piperidin-4-yl)piperidine dihydrochloride

• Inchi： 1S/C11H22N2.2ClH/c1-10-3-2-8-13(9-10)11-4-6-12-7-5-11;;/h10-12H,2-9H2,1H3;2*1H
• InChI Key： BSNNEZYFIRDEOB-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(CCCC(C)C1)C1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 152
• Topological Polar Surface Area: 15.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Aminopiperidines

Additional information on 4-(3-Methyl-1-piperidinyl)piperidinedihydrochloride

Recent Advances in the Study of 4-(3-Methyl-1-piperidinyl)piperidine Dihydrochloride (CAS: 749860-68-2)

In recent years, the compound 4-(3-Methyl-1-piperidinyl)piperidine dihydrochloride (CAS: 749860-68-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, known for its unique structural properties, has been explored for its potential applications in drug discovery and development. The latest studies have focused on its pharmacological activities, synthesis optimization, and potential therapeutic uses, making it a subject of considerable scientific interest.

One of the key areas of research involves the compound's role as a precursor or intermediate in the synthesis of more complex molecules. Recent publications highlight its utility in the development of novel ligands for G-protein-coupled receptors (GPCRs), which are critical targets in the treatment of neurological and psychiatric disorders. The dihydrochloride salt form, in particular, has been noted for its improved solubility and stability, which are advantageous for pharmaceutical formulations.

Another significant advancement is the exploration of 4-(3-Methyl-1-piperidinyl)piperidine dihydrochloride in the context of central nervous system (CNS) disorders. Preclinical studies have demonstrated its potential as a modulator of neurotransmitter systems, particularly those involving dopamine and serotonin. These findings suggest that the compound could be a promising candidate for the development of new therapies for conditions such as depression, anxiety, and schizophrenia.

In addition to its pharmacological potential, recent research has also focused on optimizing the synthetic routes for 4-(3-Methyl-1-piperidinyl)piperidine dihydrochloride. Advances in catalytic methods and green chemistry have led to more efficient and environmentally friendly production processes. These improvements not only enhance the scalability of the compound but also reduce the environmental impact of its synthesis, aligning with the growing emphasis on sustainable practices in the pharmaceutical industry.

Despite these promising developments, challenges remain in fully elucidating the compound's mechanism of action and ensuring its safety profile. Ongoing studies are employing advanced techniques such as X-ray crystallography and molecular docking to better understand its interactions at the molecular level. Furthermore, toxicological assessments are being conducted to evaluate its suitability for clinical development.

In conclusion, 4-(3-Methyl-1-piperidinyl)piperidine dihydrochloride (CAS: 749860-68-2) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Its potential applications in drug discovery, coupled with recent advancements in synthesis and understanding of its pharmacological properties, underscore its importance as a subject of ongoing investigation. Future research will likely continue to explore its therapeutic potential and address the remaining challenges in its development.